Cas no 91245-56-6 (3-Ethyl-3-phenylazetidine hydrochloride)

• Product Name: 3-Ethyl-3-phenylazetidine hydrochloride
• CAS No: 91245-56-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD11849050
• CID: 4664848
• PubChem ID: 121553214
• Update Time: 2025-05-26

3-Ethyl-3-phenylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-phenylazetidine hydrochloride
• 3-ethyl-3-phenylazetidine;hydrochloride
• 3-ETHYL-3-PHENYLAZETIDINE HCL
• AT12557
• 3-Ethyl-3-phenylazetidine hydrochloride

• MDL： MFCD11849050
• Inchi： 1S/C11H15N.ClH/c1-2-11(8-12-9-11)10-6-4-3-5-7-10;/h3-7,12H,2,8-9H2,1H3;1H
• InChI Key： YIVGLXUKVAZIIY-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C2C=CC=CC=2)(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 12

Additional information on 3-Ethyl-3-phenylazetidine hydrochloride

Introduction to 3-Ethyl-3-phenylazetidine hydrochloride (CAS No. 91245-56-6)

3-Ethyl-3-phenylazetidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 91245-56-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic organic molecules, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of both ethyl and phenyl substituents on the azetidine ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The hydrochloride salt form of 3-Ethyl-3-phenylazetidine hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations intended for oral or parenteral administration. This solubility profile facilitates its use in various experimental and therapeutic applications, including preclinical studies and potential clinical trials.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activities. The structural motif of azetidine is known to mimic natural amino acids, such as proline, which can influence protein folding and enzyme activity. 3-Ethyl-3-phenylazetidine hydrochloride has been explored for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

One of the most compelling areas of research involving 3-Ethyl-3-phenylazetidine hydrochloride is its investigation as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. Studies have shown that azetidine derivatives can selectively inhibit certain kinases by binding to their active sites, thereby disrupting aberrant signaling cascades. The ethyl and phenyl groups in 3-Ethyl-3-phenylazetidine hydrochloride contribute to its binding affinity and specificity, making it a promising candidate for further development.

Furthermore, the phenyl ring in 3-Ethyl-3-phenylazetidine hydrochloride provides a site for functionalization, allowing researchers to modify the compound's properties for specific applications. For instance, introducing additional substituents can alter the compound's pharmacokinetic profile, enhancing its bioavailability or prolonging its half-life. This flexibility makes 3-Ethyl-3-phenylazetidine hydrochloride an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Ethyl-3-phenylazetidine hydrochloride for potential drug candidates. Molecular docking simulations and virtual screening have identified several derivatives of azetidine with improved biological activity. These computational approaches have significantly reduced the time and cost associated with drug discovery, accelerating the development of novel therapeutics.

The synthesis of 3-Ethyl-3-phenylazetidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl group at the 3-position of the azetidine ring is typically achieved through nucleophilic substitution reactions, while the phenyl group is often introduced via Friedel-Crafts alkylation or acylation reactions. The final step involves converting the free base form into its hydrochloride salt to improve solubility and stability.

In terms of pharmacological activity, preliminary studies have suggested that 3-Ethyl-3-phenylazetidine hydrochloride may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate kinase activity has implications for cancer therapy, as kinases are frequently overexpressed in tumor cells. These findings have prompted further investigation into the compound's potential as an anticancer agent.

The development of novel pharmaceutical agents requires rigorous testing to ensure safety and efficacy. Preclinical studies involving 3-Ethyl-3-phenylazetidine hydrochloride have focused on evaluating its toxicity profile, pharmacokinetics, and interaction with biological targets. These studies are essential for determining the appropriate dosage and formulation for future clinical trials.

One notable aspect of 3-Ethyl-3-phenylazetidine hydrochloride is its potential as a tool compound in medicinal chemistry research. Its well-defined structure and accessible functional groups make it a valuable intermediate for synthesizing more complex molecules. Researchers can use this compound as a starting point to explore new chemical entities with enhanced therapeutic potential.

The impact of 3-Ethyl-3-phenylazetidine hydrochloride extends beyond academic research; it also holds promise for industrial applications in pharmaceutical manufacturing. As drug development continues to evolve, compounds like this one will play a crucial role in identifying new treatments for unmet medical needs. The combination of traditional organic synthesis techniques with modern computational methods ensures that discoveries like 3-Ethyl-3-phenylazetidine hydrochloride will continue to advance our understanding of disease mechanisms and therapeutic strategies.

In conclusion, 3-Ethyl-3-phenylazetidine hydrochloride (CAS No. 91245-56-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for drug discovery and development. As research progresses, this molecule will likely contribute to the development of novel therapeutics that address critical health challenges worldwide.